2,4-Dichloro-7-methoxyquinazoline

• IUPAC Name: 2,4-dichloro-7-methoxyquinazoline
• InChI: InChI=1S/C9H6Cl2N2O/c1-14-5-2-3-6-7(4-5)12-9(11)13-8(6)10/h2-4H,1H3
• InChI Key: DJLGBZOLTZXCHN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=NC(=N2)Cl)Cl
• Molecular Formula: C9H6Cl2N2O
• DSSTOX Substance ID: DTXSID30614376
• Molecular Weight: 229.06 g/mol
• CAS RN: 62484-31-5

Description

2,4-Dichloro-7-methoxyquinazoline (DCMQ) is a synthetic compound of the quinazoline family. It is a powerful inhibitor of several enzymes and has been used in a variety of applications, including scientific research and lab experiments. DCMQ has been studied for its effects on biochemical and physiological processes, and its potential for use in drug development.

Scientific Research Applications

Chemical Synthesis and Modification

2,4-Dichloro-7-methoxyquinazoline is involved in various chemical synthesis processes. For example, regioselective alkoxydehalogenation of 2,4-dichloroquinoline has been explored, indicating its role in producing specific quinoline derivatives (Osborne & Miller, 1993). Further, its modifications have been studied, such as in the synthesis of 6-(3-chloropropoxy)-4-(2-fluorophenylamino)-7-methoxyquinazoline, which has shown effectiveness as an inhibitor in lung cancer cell proliferation (Cai et al., 2019).

Crystal Structure Analysis

The crystal structure of compounds containing this compound has been analyzed, such as in bis(4-methoxy-3,4-dihydroquinazolin-1-ium) chloranilate, providing insights into molecular interactions and hydrogen bonding patterns (Gotoh & Ishida, 2013).

Anticancer Applications

Several studies have focused on the anticancer properties of derivatives of this compound. For instance, N-(4-methoxyphenyl)-N,2-dimethylquinazolin-4-amine, derived from this compound, has been identified as a potent apoptosis inducer and efficacious anticancer agent, with high blood-brain barrier penetration (Sirisoma et al., 2009).

Tubulin-Binding Tumor-Vascular Disrupting Agents

Compounds like 7-Methoxy-4-(2-methylquinazolin-4-yl)-3,4-dihydroquinoxalin-2(1H)-one have been explored as novel tubulin-binding tumor-vascular disrupting agents, showing potential in inhibiting tumor growth and disrupting tumor vasculature (Cui et al., 2017).

Corrosion Inhibition

This compound derivatives have also been studied for their role in corrosion inhibition. Schiff base compounds derived from quinazoline have shown effectiveness in inhibiting the corrosion of mild steel in acidic environments (Khan et al., 2017).

Safety and Hazards

The safety data sheet for 2,4-Dichloro-7-methoxyquinazoline indicates that it should be handled with care. It is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye. The use of personal protective equipment and chemical impermeable gloves is recommended. In case of accidental release, it is advised to ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Mechanism of Action

Target of Action

Quinazoline derivatives, to which this compound belongs, have been widely studied for their antiproliferative activities against various human cancer cell lines .

Mode of Action

It’s known that quinazoline derivatives can interact with their targets, leading to changes that inhibit the proliferation of cancer cells .

Biochemical Pathways

Quinazoline derivatives are known to affect various pathways that control cell proliferation and survival .

Pharmacokinetics

The compound is predicted to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier .

Result of Action

Quinazoline derivatives are generally known for their antiproliferative activity against various cancer cell lines .

Biochemical Analysis

Biochemical Properties

2,4-Dichloro-7-methoxyquinazoline plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been identified as an inhibitor of certain cytochrome P450 enzymes, including CYP1A2 and CYP2C19 . These interactions are crucial as they can influence the metabolism of other compounds within the body. The compound’s ability to inhibit these enzymes suggests its potential use in modulating biochemical pathways and studying enzyme functions.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For example, the compound can alter the expression of genes involved in metabolic processes, thereby affecting cellular functions . Additionally, its impact on cell signaling pathways can lead to changes in cell behavior, including proliferation, differentiation, and apoptosis.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It acts as an enzyme inhibitor, particularly targeting cytochrome P450 enzymes . This inhibition can lead to changes in the metabolic activity of cells, affecting the overall biochemical environment. Furthermore, the compound’s ability to modulate gene expression suggests that it may interact with transcription factors or other regulatory proteins, thereby influencing the transcriptional machinery of the cell.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that it remains stable under certain conditions, but its activity may decrease over time due to degradation . Long-term exposure to the compound can lead to sustained changes in cellular function, which are important for understanding its potential therapeutic applications and toxicological effects.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit minimal toxic effects, while higher doses can lead to significant adverse effects . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing toxicity. Understanding these dosage effects is crucial for determining the safe and effective use of the compound in research and potential therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play a role in its metabolism. For instance, its inhibition of cytochrome P450 enzymes can affect the metabolic flux of other compounds, leading to changes in metabolite levels . These interactions highlight the compound’s potential to modulate metabolic pathways and its importance in studying metabolic processes.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by its interactions with transporters and binding proteins. The compound’s lipophilicity allows it to cross cell membranes and accumulate in specific tissues . Understanding its transport and distribution is essential for determining its bioavailability and potential therapeutic applications.

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. The compound may be directed to certain cellular compartments or organelles through targeting signals or post-translational modifications . This localization is important for understanding its mechanism of action and potential effects on cellular processes.